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Compound of Interest

Compound Name: Butyltrimethylammonium chloride

Cat. No.: B140095

Introduction

Butyltrimethylammonium chloride, a quaternary ammonium compound (QAC), is a versatile
molecule with significant utility across various scientific disciplines, including organic synthesis,
materials science, and pharmaceutical development.[1][2] This guide provides a
comprehensive technical overview of its molecular structure, physicochemical properties, and
analytical characterization. It is intended for researchers, scientists, and drug development
professionals who require a deep, practical understanding of this compound.

The defining feature of butyltrimethylammonium chloride is its quaternary ammonium cation,
which consists of a central nitrogen atom covalently bonded to four alkyl groups: one butyl
group and three methyl groups.[1][3] This structure imparts a permanent positive charge,
making it a cationic surfactant and phase-transfer catalyst.[1][3] The accompanying chloride
anion balances this charge. This unique architecture is the foundation of its diverse
applications.

Molecular Structure and Properties

The molecular integrity and purity of butyltrimethylammonium chloride are paramount for its
effective application. A thorough understanding of its structure and physicochemical properties
is therefore essential for any researcher utilizing this compound.

Chemical Identity

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b140095?utm_src=pdf-interest
https://www.benchchem.com/product/b140095?utm_src=pdf-body
https://cymitquimica.com/cas/14251-72-0/
https://www.mdpi.com/1422-0067/25/9/4649
https://www.benchchem.com/product/b140095?utm_src=pdf-body
https://cymitquimica.com/cas/14251-72-0/
https://wap.guidechem.com/encyclopedia/butyltrimethylammonium-chlorid-dic49998.html
https://cymitquimica.com/cas/14251-72-0/
https://wap.guidechem.com/encyclopedia/butyltrimethylammonium-chlorid-dic49998.html
https://www.benchchem.com/product/b140095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
) N,N,N-Trimethylbutan-1-
Chemical Name o _ [4]
aminium chloride
Butyltrimethylammonium
< chloride, 5]
nonyms
ynony Trimethylbutylammonium
chloride
CAS Number 14251-72-0 [31[41[6]1[7]
Molecular Formula C7H1sCIN [31[51[6]
Canonical SMILES CCcc(o)c.[Cl-] [415117]
CBQJSKKFNMDLON-
InChl Key [6]
SNVBAGLBSA-N
Physicochemical Properties
Property Value Source
Molecular Weight 151.68 g/mol [B1I4151[61[7]
Exact Mass 151.1127773 Da [41[5]
White to off-white solid; can
Appearance also appear as a colorless to [11[31[8]
pale yellow liquid
Melting Point 225-230 °C (Decomposition) [41[8]
Solubility Soluble in water and methanol [31[41[8]

Storage Temperature

Room temperature, under an

inert atmosphere

[3]14](8]

Molecular Structure Visualization

The three-dimensional arrangement of atoms in butyltrimethylammonium chloride is

fundamental to its chemical behavior. The central quaternary nitrogen atom, with its tetrahedral
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geometry, is the locus of the molecule's positive charge and its primary site of interaction.

Caption: 2D representation of Butyltrimethylammonium chloride.

Synthesis and Manufacturing

The synthesis of butyltrimethylammonium chloride is typically achieved through the
quaternization of trimethylamine with a butyl halide, most commonly n-butyl chloride. This
reaction, a classic example of a Menshutkin reaction, involves the nucleophilic attack of the
amine on the alkyl halide.

Synthetic Pathway
Trimethylamine
(CsH9N)
n-Butyl Chloride
(CaHoCl)
T~
Solvent . ;
(e.g., Toluene)

Menshutkin Reaction Butyltrimethylammonium Chloride
(C7H1eCIN)

Click to download full resolution via product page

Caption: Synthesis of Butyltrimethylammonium chloride.

Experimental Protocol: Synthesis of
Butyltrimethylammonium Chloride

This protocol is a generalized procedure based on established chemical principles for the
synthesis of quaternary ammonium salts.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve trimethylamine in an appropriate solvent such as toluene.
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» Addition of Alkyl Halide: Slowly add n-butyl chloride to the stirred solution at room
temperature. An exothermic reaction may be observed.

e Reaction Conditions: Heat the reaction mixture to reflux and maintain for a specified period,
typically several hours, to ensure complete reaction. The progress of the reaction can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

e Product Isolation: Upon completion, cool the reaction mixture. The product, being a salt, will
often precipitate out of the non-polar solvent. The solid product can be collected by filtration.

 Purification: The crude product may be purified by recrystallization from a suitable solvent
system, such as acetonitrile or ethyl acetate, to yield a white crystalline solid.

e Drying: Dry the purified product under vacuum to remove any residual solvent.

Analytical Characterization and Quality Control

Rigorous analytical testing is crucial to confirm the identity, purity, and quality of
butyltrimethylammonium chloride. A combination of spectroscopic and chromatographic
techniques is typically employed.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
elucidating the molecular structure.

o H NMR: The proton NMR spectrum will show characteristic signals for the three
equivalent methyl groups and the distinct protons of the butyl chain.

o 13C NMR: The carbon NMR spectrum will display unique resonances for each carbon atom
in the molecule, confirming the carbon skeleton.[9]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of C-H and
C-N bonds, which are characteristic of the compound's structure.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the butyltrimethylammonium cation.
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Chromatographic and Other Analytical Methods

 Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is used for the
separation, identification, and quantification of quaternary ammonium compounds.[10][11]

« Titration: Titration methods, such as precipitation titration with an anionic surfactant like
sodium dodecyl sulfate (SDS), can be used to determine the concentration of the cationic
quaternary ammonium salt.[12]

Analytical Workflow
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Caption: Analytical workflow for Butyltrimethylammonium chloride.

Applications in Research and Development

The unique properties of butyltrimethylammonium chloride make it a valuable tool in various
research and industrial applications.

o Phase-Transfer Catalyst: It facilitates the transfer of reactants between immiscible phases
(e.g., aqueous and organic), thereby accelerating reaction rates and improving yields in
organic synthesis.[3]

o Surfactant and Emulsifier: Its amphiphilic nature allows it to reduce surface tension, making it
useful as a surfactant in various formulations.[3]

o Antistatic Agent: It is used as an antistatic agent in the surface application on polymers.[4][6]

[8]

o Electrolyte: In electrochemical applications, it can serve as a supporting electrolyte, enabling
the flow of ions.[3]

¢ Biomedical and Pharmaceutical Research: Quaternary ammonium compounds, in general,
are investigated for their antimicrobial properties and are used in the formulation of
disinfectants and antiseptics.[2][13][14][15] While specific applications of
butyltrimethylammonium chloride in drug development are less documented than other
QAC:s, its fundamental properties make it a compound of interest.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling
butyltrimethylammonium chloride.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[16][17][18]

¢ Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust or vapors.[16][17]
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e Handling: Avoid contact with skin and eyes.[16][17][18] In case of contact, rinse thoroughly
with water.[16][17]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][17] It is
hygroscopic and should be protected from moisture.[17][18]

» Disposal: Dispose of the compound and its container in accordance with local, regional, and
national regulations.[19]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[16][17][18][19]

Conclusion

Butyltrimethylammonium chloride is a quaternary ammonium salt with a well-defined
molecular structure and a range of useful physicochemical properties. Its utility as a phase-
transfer catalyst, surfactant, and antistatic agent is well-established. A thorough understanding
of its synthesis, analytical characterization, and safe handling is essential for its effective and
responsible use in research and development. This guide has provided a comprehensive
technical overview to support scientists and professionals in their work with this versatile
compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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